Cas no 2228677-93-6 (methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate
• CAS No: 2228677-93-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6521367
• PubChem ID: 165824275
• Update Time: 2025-07-02

methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate
• 2228677-93-6
• EN300-1728051

• Inchi： 1S/C12H18N2O2/c1-14-10(9-4-3-7-13-8-9)5-6-11(14)12(15)16-2/h5-6,9,13H,3-4,7-8H2,1-2H3
• InChI Key： CSWUFVHUQIDWQP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C2CNCCC2)N1C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.3Ų

Additional information on methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate

Introduction to Methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate (CAS No. 2228677-93-6)

Methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate, identified by its CAS number 2228677-93-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrrole core substituted with a methyl group and a piperidine moiety, has garnered attention due to its potential applications in drug discovery and development. The unique structural attributes of this compound make it a promising candidate for further investigation, particularly in the context of medicinal chemistry and bioorganic synthesis.

The pyrrole ring is a heterocyclic aromatic structure that is widely prevalent in numerous biologically active molecules. Its presence in methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate contributes to its potential pharmacological properties. Specifically, the pyrrole moiety can engage in various interactions with biological targets, including enzymes and receptors, which are crucial for modulating cellular processes. The incorporation of a methyl group at the 1-position and a piperidine ring at the 5-position further enhances the compound's structural complexity and functional diversity.

The piperidine ring, a six-membered nitrogen-containing heterocycle, is another key feature of this compound. Piperidine derivatives are known for their broad spectrum of biological activities, ranging from antiviral to anticancer properties. The presence of the piperidine moiety in methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate suggests that it may exhibit similar pharmacological effects. Additionally, the carboxylate group at the 2-position provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of pyrrole and piperidine moieties in methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate aligns with this trend. Several studies have demonstrated the potential of such hybrid structures in addressing various diseases, including infectious diseases and cancer. For instance, recent research has highlighted the role of pyrrole-piperidine derivatives in inhibiting viral proteases, which are essential for viral replication. This suggests that methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate could be a valuable scaffold for developing antiviral agents.

The synthesis of methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The starting materials typically include commercially available precursors such as methyl acetoacetate and piperidine derivatives. The synthesis often proceeds via condensation reactions followed by functional group transformations to introduce the desired substituents at the appropriate positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve higher selectivity and efficiency.

The pharmacological evaluation of methyl 1-methyl-5-(piperidin-3-yl)-1H-pyrrole-2-carboxylate has been the focus of several recent studies. In vitro assays have shown that this compound exhibits promising activity against various biological targets. For example, preliminary data indicate that it may inhibit certain enzymes involved in cancer cell proliferation. Additionally, studies have explored its potential as an antagonist for specific receptors implicated in neurological disorders. These findings underscore the therapeutic potential of this compound and highlight its importance as a lead molecule in drug discovery.

The structural features of methyl 1-methyl-5-(piperidin-3-yll)-1H-pyrrole--carboxylate also make it an attractive candidate for further derivatization. By modifying specific substituents or introducing new functional groups, researchers can generate libraries of related compounds with enhanced potency and selectivity. Computational methods such as molecular docking and virtual screening can be employed to identify optimal modifications based on predicted binding interactions with biological targets. This approach allows for rapid optimization of lead compounds before moving into more costly and time-consuming experimental studies.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility, low bioavailability, and off-target effects. However, strategies such as prodrug design and formulation optimization can mitigate these issues. In the case of methyl 1-methyl--(pyridine--y]-IH-pyrrol--carboxyIaIe, efforts are being made to improve its pharmacokinetic properties while maintaining its biological activity. For instance, solubility-enhancing agents may be incorporated into formulations to enhance oral bioavailability.

The future prospects for methyl 1-methyI--(pyridine--y]-IH-pyrrol--carboxyIaIe are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to elucidate its mechanism(s) of action further explore its therapeutic potential across multiple disease areas including oncology neurology Infectious diseases among others As our understanding grows so too will our ability to harness this compound's full potential through innovative synthetic approaches medicinal chemistry techniques computational modeling This compound stands out not only because it embodies many desirable characteristics but also because it represents one piece within an ever-expanding puzzle toward more effective treatments for human illness It remains exciting times indeed within both academia industry where discoveries like these continue fueling progress toward better health outcomes worldwide.